3-Cyclopentylidenepiperidine
Overview
Description
Scientific Research Applications
Drug Design and Development
3-Cyclopentylidenepiperidine: is a piperidine derivative, a class of compounds that are crucial in the pharmaceutical industry. Piperidine derivatives are present in more than twenty classes of pharmaceuticals . They are essential synthetic blocks for constructing drugs due to their versatile chemical structure that allows for a wide range of biological activities. The incorporation of 3-Cyclopentylidenepiperidine into drug molecules can potentially lead to the development of new therapeutic agents with improved efficacy and safety profiles.
Synthesis of Biologically Active Piperidines
Recent advances in organic synthesis have highlighted methods for creating various piperidine derivatives, including substituted piperidines and piperidinones . 3-Cyclopentylidenepiperidine can serve as a substrate in multicomponent reactions, cyclization, and annulation processes to generate biologically active piperidines that could be further explored for pharmacological applications.
Anticancer Research
Piperidine derivatives have shown promise in anticancer research. They are being utilized in different ways as anticancer agents due to their ability to interact with biological targets involved in cancer progression . 3-Cyclopentylidenepiperidine could be investigated for its potential anticancer properties, especially in terms of its interaction with specific cellular pathways and its efficacy in various cancer models.
Antimicrobial and Antifungal Applications
The structural moiety of piperidine is known to confer antimicrobial and antifungal properties . Research into 3-Cyclopentylidenepiperidine could uncover new antimicrobial agents that are effective against resistant strains of bacteria and fungi, addressing a critical need in the fight against infectious diseases.
Neuropharmacology
Piperidine derivatives are key components in drugs targeting neurological disorders. They have been used as anti-Alzheimer’s, antipsychotic, and analgesic agents . The unique structure of 3-Cyclopentylidenepiperidine may contribute to the discovery of novel neuropharmacological drugs that can modulate neurotransmitter systems or neuroreceptors.
Development of Bioenhancers
Piperine, a compound with a piperidine nucleus, has been recognized for its bioenhancer properties, improving the bioavailability and efficacy of various drugs . Exploring 3-Cyclopentylidenepiperidine in this context could lead to the development of new bioenhancers that can enhance the therapeutic effects of existing medications.
Pharmacokinetic Modulation
The piperidine ring system is known to influence the pharmacokinetic properties of drugs, such as their absorption, distribution, metabolism, and excretion (ADME) . Research into 3-Cyclopentylidenepiperidine could provide insights into how its incorporation into drug molecules may optimize their pharmacokinetic profiles.
Alkaloid Synthesis
Piperidine alkaloids are a class of naturally occurring compounds with various pharmacological activities3-Cyclopentylidenepiperidine could be used as a precursor or intermediate in the synthesis of these alkaloids, potentially leading to the discovery of new natural product-based therapeutics .
properties
IUPAC Name |
3-cyclopentylidenepiperidine |
Source
|
|---|---|---|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C10H17N/c1-2-5-9(4-1)10-6-3-7-11-8-10/h11H,1-8H2 |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
BSKOABHMNMGSMF-UHFFFAOYSA-N |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1CCC(=C2CCCNC2)C1 |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C10H17N |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Weight |
151.25 g/mol |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Product Name |
3-Cyclopentylidenepiperidine | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
| Precursor scoring | Relevance Heuristic |
|---|---|
| Min. plausibility | 0.01 |
| Model | Template_relevance |
| Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
| Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
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